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Abstract

Silver carbonate (Ag2CO:s) is an inorganic compound with a rich history intertwined with the
development of modern chemistry. While its initial synthesis cannot be attributed to a single
individual, its preparation via precipitation has been a known method for an extended period.
This technical guide provides an in-depth exploration of the discovery and history of silver
carbonate, its physicochemical properties, detailed experimental protocols for its synthesis,
and its significant applications in organic chemistry, notably in the Koenigs-Knorr reaction and
Fétizon's oxidation.

Introduction

Silver carbonate is a yellow to pale-yellow powder that is sparingly soluble in water.[1] It is a
compound that has found niche but important applications, particularly as a reagent in organic
synthesis.[2] Its sensitivity to light and thermal instability are key characteristics that define its
handling and use.[3][4] This guide aims to provide a comprehensive overview of silver
carbonate, from its historical context to its practical application in a laboratory setting.

History of Silver Carbonate

The precise moment of discovery and the individual responsible for the first synthesis of silver
carbonate are not clearly documented in readily available historical records. The preparation of
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simple inorganic salts through precipitation reactions was a common practice in the early
development of chemistry in the 18th and 19th centuries. It is highly probable that silver

carbonate was synthesized by numerous chemists during this period as a product of the
reaction between a soluble silver salt, such as silver nitrate, and a soluble carbonate, like
sodium carbonate.

While a definitive "discoverer" is not recognized, the compound's utility gained significant
recognition with its application in landmark organic reactions:

e The Koenigs-Knorr Reaction (1901): Wilhelm Koenigs and Edward Knorr developed a
method for the synthesis of glycosides from glycosyl halides and alcohols.[5] In its original
form, this reaction utilized silver carbonate as a promoter to facilitate the formation of the
glycosidic bond.[5] This application marked a significant step in carbohydrate chemistry and
the synthesis of complex organic molecules.

e Fétizon's Oxidation (1968): Marcel Fétizon introduced a mild and selective oxidizing agent
for alcohols, which consists of silver carbonate adsorbed onto celite.[6] This reagent, now
known as Fétizon's reagent, proved to be highly effective for the oxidation of primary and
secondary alcohols to aldehydes and ketones, respectively, under neutral conditions.[6][7] Its
utility is particularly notable in the synthesis of sensitive and complex molecules.

Physicochemical Properties of Silver Carbonate

A summary of the key quantitative data for silver carbonate is presented in the tables below.

Table 1: General and Physical Properties of Silver
Carbonate
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Property Value Reference
Chemical Formula Ag2COs [2]
Molar Mass 275.75 g/mol [8]
Appearance Pale yellow crystals [2]
Density 6.077 g/cm3 [8]
Melting Point 218 °C (decomposes) [9]
Odor Odorless 9]

Table 2: Solubility Data for Silver Carbonate

Temperature Solubility in Water (g/L) Reference
15 °C 0.031 [8]
25 °C 0.032 [8]
100 °C 0.5 [8]
Solubility Product (Ksp) 8.46 x 10712 [8]

Experimental Protocols

Detailed methodologies for the synthesis of silver carbonate and its application in Fétizon's
reagent are provided below.

Synthesis of Silver Carbonate (Precipitation Method)

This protocol describes a standard laboratory procedure for the synthesis of silver carbonate
via a precipitation reaction.

Materials:
 Silver nitrate (AgNO3)

e Sodium carbonate (Na2CO3)
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e Deionized water

e Acetone

o Beakers

e Stirring rod or magnetic stirrer

« Filtration apparatus (e.g., Buchner funnel and flask)

 Filter paper

Procedure:

Prepare Reactant Solutions:

o Dissolve 17.0 g of silver nitrate in 200 mL of deionized water in a beaker.

o In a separate beaker, dissolve 5.3 g of sodium carbonate in 100 mL of deionized water.

Precipitation:
o While stirring the silver nitrate solution, slowly add the sodium carbonate solution.

o A pale yellow precipitate of silver carbonate will form immediately.[8]

Digestion (Optional but Recommended):

o Gently heat the mixture to about 60-70 °C and maintain it at this temperature for 1-2 hours
with continuous stirring. This process, known as digestion, encourages the growth of
larger crystals, which are easier to filter.

Filtration and Washing:
o Allow the precipitate to settle, then decant the supernatant liquid.

o Collect the silver carbonate precipitate by vacuum filtration using a Buchner funnel and
filter paper.
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o Wash the precipitate on the filter with several portions of deionized water to remove any
soluble impurities, such as sodium nitrate.

o Finally, wash the precipitate with a small amount of acetone to facilitate drying.[10]
e Drying and Storage:

o Dry the silver carbonate in an oven at a temperature below 100 °C to avoid
decomposition.

o Since silver carbonate is light-sensitive, all operations should ideally be carried out in dim
light, and the final product should be stored in a dark, well-sealed container.[3][10]

Preparation of Fétizon's Reagent (Silver Carbonate on
Celite)

This protocol outlines the preparation of Fétizon's reagent, a versatile oxidizing agent.

Materials:

Silver nitrate (AgNO3)

e Sodium carbonate (Na=COs) or Potassium bicarbonate (KHCO3)

o Celite (diatomaceous earth)

e Deionized water

o Large beaker

e Mechanical stirrer

o Filtration apparatus

Procedure:

« Purification of Celite (Optional but Recommended):
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o To enhance the reagent's effectiveness, Celite can be purified by washing it with methanol
containing a small amount of hydrochloric acid, followed by extensive washing with
deionized water to remove any acid traces.[7]

e Preparation of the Reagent:

[¢]

In a large beaker, prepare an aqueous solution of silver nitrate.

o

Add the purified and dried Celite to the silver nitrate solution. The amount of Celite is
typically in a 1:1 to 1:2 weight ratio with the expected silver carbonate.

[¢]

While vigorously stirring the suspension, slowly add an aqueous solution of sodium
carbonate or potassium bicarbonate.[6]

[¢]

A yellow-green precipitate of silver carbonate will form on the surface of the Celite.[7]
e Filtration and Drying:

o Collect the solid reagent by filtration.

o Wash the collected solid thoroughly with deionized water to remove soluble salts.

o Dry the Fétizon's reagent in a vacuum oven at a moderate temperature (e.g., 60-80 °C) in
the dark.

e Storage:

o Store the dried Fétizon's reagent in a dark container, as it is light-sensitive.

Visualizations of Key Processes

The following diagrams, generated using the DOT language, illustrate the synthesis of silver
carbonate and the mechanisms of the Koenigs-Knorr reaction and Fétizon's oxidation.

Diagram 1: Synthesis of Silver Carbonate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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